Cas no 137489-25-9 (1,1'-Biphenyl, 2,3',4',6-tetrafluoro-4-(trans-4-propylcyclohexyl)-)

• Product Name: 1,1'-Biphenyl, 2,3',4',6-tetrafluoro-4-(trans-4-propylcyclohexyl)-
• CAS No: 137489-25-9
• MF: C₂₁H₂₂F₄
• MW: 350.393000125885
• CID: 1245226
• PubChem ID: 18332033
• Update Time: 2025-04-20

1,1'-Biphenyl, 2,3',4',6-tetrafluoro-4-(trans-4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,3',4',6-tetrafluoro-4-(trans-4-propylcyclohexyl)-
• 2-(3,4-difluorophenyl)-1,3-difluoro-5-(4-propylcyclohexyl)benzene
• SCHEMBL7936155
• SCHEMBL7936157
• 137489-25-9
• OADFDZCQNDDVDC-UHFFFAOYSA-N
• DTXSID00592879
• 2~3~,2~5~,3~3~,3~4~-Tetrafluoro-1~4~-propyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl

• Inchi： 1S/C21H22F4/c1-2-3-13-4-6-14(7-5-13)16-11-19(24)21(20(25)12-16)15-8-9-17(22)18(23)10-15/h8-14H,2-7H2,1H3
• InChI Key： OADFDZCQNDDVDC-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC(=C(C=2)F)F)=C(C=C(C=1)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 350.16586
• Monoisotopic Mass: 350.16576335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0